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Introduction

The determination of chlorine concentration in water is critical for ensuring public health and

safety in various applications, including drinking water treatment, swimming pool sanitation,

and wastewater disinfection.[1][2][3] The N,N-diethyl-p-phenylenediamine (DPD) colorimetric

method is the most widely accepted and utilized standard for measuring free and total chlorine

residuals.[4][5][6][7] Its popularity stems from its accuracy, sensitivity, speed, and adaptability to

both laboratory and field settings.[8] This document provides a detailed protocol for

researchers, scientists, and drug development professionals on the standardized procedure for

conducting the DPD chlorine test.

Principle of the Method

The DPD method is a colorimetric analysis where the concentration of chlorine is proportional

to the intensity of a colored solution.[8][9]

Free Chlorine: Free available chlorine, existing as hypochlorous acid (HOCl) or hypochlorite

ions (OCl⁻), reacts instantly with the DPD indicator in a buffered solution to produce a

magenta-colored compound known as a Würster dye.[4][10][11] The intensity of this color is

measured photometrically and is directly proportional to the free chlorine concentration.[4][8]

Total Chlorine: Total chlorine is the sum of free chlorine and combined chlorine

(chloramines).[11] To measure total chlorine, potassium iodide (KI) is added to the sample.[4]
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[11] The iodide is oxidized by chloramines to iodine, which in turn reacts with the DPD

indicator to produce the characteristic magenta color.[4][6] The total color intensity is then

proportional to the total chlorine concentration.[4] Combined chlorine can be calculated by

subtracting the free chlorine result from the total chlorine result.[4][5]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the DPD colorimetric

chlorine test.

Parameter Free Chlorine Total Chlorine

Method DPD Colorimetric
DPD Colorimetric with

Potassium Iodide

Wavelength 510 - 530 nm[1][12] 510 - 530 nm[1][13]

Typical Range 0.15 - 5.0 mg/L[1]
0.1 - 2.0 mg/L (can be

extended)[13]

Reaction Time < 1 minute[1][7][14] 2 - 6 minutes[7][12]

Key Reagents
DPD Reagent, Phosphate

Buffer

DPD Reagent, Phosphate

Buffer, Potassium Iodide

MDL (Example) 0.05 mg/L[1] 0.03 mg/L[13]

Experimental Protocols
1. Apparatus and Reagents

Apparatus:

Spectrophotometer or colorimeter capable of measuring absorbance at 515 nm (or similar

wavelength).

Matched optical glass cuvettes or vials.

Calibrated pipettes.
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Chlorine-demand-free glassware: To prepare, soak glassware in a sodium hypochlorite

solution (~0.1 g/L) for one hour and then rinse thoroughly with deionized water.[12]

Reagents:

DPD Reagent: Available as powder pillows, tablets, or liquid solutions containing N,N-

diethyl-p-phenylenediamine and a phosphate buffer (to maintain pH between 6.2 and 6.5).

[12]

DPD Total Chlorine Reagent: Contains DPD, a buffer, and potassium iodide.[11]

Chlorine-free Deionized Water: For dilutions and preparing blanks.

2. Sample Handling and Preparation

Samples must be analyzed immediately, ideally within 15 minutes of collection, as chlorine

can dissipate.[7][15]

Avoid excessive light and agitation during sample collection and handling.[7]

If the sample pH is outside the 6-7 range, it should be adjusted using 0.5 M sulfuric acid or 1

M sodium hydroxide.[12]

If chlorine concentration is expected to exceed the method's range (e.g., >5 mg/L), the

sample must be diluted with chlorine-free deionized water.[1][13]

3. Protocol for Free Chlorine Measurement

Instrument Setup: Turn on the colorimeter/spectrophotometer and set the wavelength to 515

nm.

Zeroing the Instrument:

Rinse a clean cuvette twice with the water sample.[15]

Fill the cuvette to the required volume (e.g., 10 mL or 25 mL) with the sample.[1][15]

Wipe the cuvette with a lint-free cloth to remove fingerprints and smudges.[15]
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Place this "blank" cuvette into the instrument and press the zero/blank button.[9][15] This

step corrects for any inherent color or turbidity in the sample.[1][7]

Color Development:

Remove the cuvette from the instrument.

Add the contents of one DPD Free Chlorine reagent powder pillow (or the specified

volume of liquid/tablet reagent).[15]

Cap the cuvette and invert gently for approximately 20 seconds to mix.[7] A pink color will

develop if free chlorine is present.[9]

Measurement:

Wipe the cuvette again and place it back into the instrument.

Read the absorbance value within one minute of adding the reagent.[1][7] Waiting longer

can lead to interference from chloramines, causing a false high reading.[4][6][14]

Record the result in mg/L of free chlorine.

4. Protocol for Total Chlorine Measurement

Instrument Setup and Zeroing: Follow steps 1 and 2 from the Free Chlorine protocol.

Color Development:

Use the same cuvette containing the sample that was just measured for free chlorine, or

prepare a fresh sample blank.

Add the contents of one DPD Total Chlorine reagent powder pillow (which includes

potassium iodide) or add DPD No. 3 reagent to the solution already containing DPD No. 1.

[3][12][16]

Cap the cuvette and invert to mix.

Measurement:
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Allow a reaction time of 2 to 3 minutes for the color to fully develop.[12][15]

Wipe the cuvette and place it into the instrument.

Read the absorbance and record the result in mg/L of total chlorine.

5. Calculation of Combined Chlorine

Combined Chlorine (mg/L) = Total Chlorine (mg/L) - Free Chlorine (mg/L)[5]

Potential Interferences and Quality Control
Oxidizing Agents: Other oxidizing agents like bromine, iodine, ozone, chlorine dioxide, and

oxidized manganese can react with DPD and cause a positive interference.[4]

High Chlorine Concentration (> 5 mg/L): Very high levels of chlorine can bleach the DPD

indicator, causing the pink color to fade or disappear entirely, leading to a falsely low reading.

[10][14] If this is suspected, the sample should be diluted and re-tested.[10]

Color and Turbidity: The initial zeroing step with the untreated sample is crucial to

compensate for background color or turbidity.[1][7]

Temperature: The test should be conducted between 20-25°C for optimal results.[1]

Quality Control:

Analyze a quality control sample (QCS) from a different source than the calibration

standards with each batch of samples.[1]

Regularly check the instrument's calibration using secondary gel standards or freshly

prepared chlorine standards.[7]

Ensure reagents are stored in a cool, dark, and dry place and are within their expiration

date.[15]
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Caption: Experimental workflow for DPD free and total chlorine analysis.
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Caption: Chemical reaction pathways in the DPD chlorine test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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